3-chloro-2-(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-chloro-2-[3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl-1,2,4-triazol-1-yl]-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C14H5Cl2F6N5S/c15-8-1-6(13(17,18)19)3-23-10(8)27-5-25-12(26-27)28-11-9(16)2-7(4-24-11)14(20,21)22/h1-5H
• InChI Key: MISWQJKIGODVJR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)N2C=NC(=N2)SC3=C(C=C(C=N3)C(F)(F)F)Cl)C(F)(F)F
• Molecular Formula: C14H5Cl2F6N5S
• Molecular Weight: 460.2 g/mol

Description

3-chloro-2-(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}-1H-1,2,4-triazol-1-yl)-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C14H5Cl2F6N5S and its molecular weight is 460.18. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis of novel sulfone derivatives containing a [1,2,4]triazolo[4,3-a]pyridine moiety demonstrates the chemical versatility of related compounds. These derivatives exhibit significant antifungal and insecticidal activities, suggesting potential agricultural applications. For example, certain compounds showed high mortality rates against pests like Plutella xylostella and Helicoverpa armigera, indicating their potential as insecticides (F. Xu et al., 2017).

Herbicidal Activity

Compounds with substituted N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide structures, including variations of the core chemical structure of interest, were found to possess excellent herbicidal activity against a broad spectrum of vegetation at low application rates. This highlights the potential of such compounds in the development of new herbicides (M. Moran, 2003).

Antioxidant Properties

Research on derivatives of 3-(4-chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole revealed antioxidant and antiradical activities. This suggests a potential research avenue in exploring these compounds for medicinal chemistry applications, particularly in the development of antioxidants (O. Bekircan et al., 2008).

Coordination Polymers and Metal Complexes

The coordination orientation of N atoms in compounds like 4-amino-3-(pyridin-2-yl)-5-[(pyridin-3-ylmethyl)sulfanyl]-1,2,4-triazole has been studied for synthesizing one- and two-dimensional CuII coordination polymers. These polymers show potential for various applications, including as materials in molecular electronics or catalysis (Guiying Zhu et al., 2019).